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Compound of Interest

Diethyl 5-
Compound Name:

(hydroxymethyl)isophthalate

Cat. No.: B061330

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols
for Diethyl 5-(hydroxymethyl)isophthalate (CAS No: 181425-91-2). The information
presented herein is intended to support laboratory safety and ensure the proper use of this
compound in research and development settings.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Diethyl 5-
(hydroxymethyl)isophthalate is presented in Table 1. This data is essential for understanding
the compound's behavior under various laboratory conditions.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b061330?utm_src=pdf-interest
https://www.benchchem.com/product/b061330?utm_src=pdf-body
https://www.benchchem.com/product/b061330?utm_src=pdf-body
https://www.benchchem.com/product/b061330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)
Molecular Formula C13H1605 [1112][3]
Molecular Weight 252.26 g/mol [21[31[4]
Appearance White to off-white solid [31[4]
Melting Point 82-85 °C (lit.) [11[2][4][5]

Boiling Point (Predicted)

398.6 £ 37.0 °C

[1](21[5]

Density (Predicted)

1.189 + 0.06 g/cm?3

[1](21[5]

pKa (Predicted)

14.25+0.10

[1](21[5]

Hazard Identification and Classification

Diethyl 5-(hydroxymethyl)isophthalate is classified as an irritant.[1][2] The GHS hazard

classifications and corresponding statements are crucial for risk assessment in the laboratory.

Hazard o
. Code Description Source(s)
Classification
Skin Irritation H315 Causes skin irritation [4]
o Causes serious eye
Eye Irritation H319 S [4]
irritation
Specific target organ
toxicity — Single May cause respirator
’ g. H335 ._y_ Prar [4]
exposure (Respiratory irritation
tract irritation)
Signal Word: Warning[3][4]
Hazard Symbols:
o Xi (Irritant)[1][2]
¢ GHSO07 (Exclamation Mark)[3]
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Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimizing exposure
and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Diethyl 5-(hydroxymethyl)isophthalate, the following personal protective
equipment should be used:

o Eye Protection: Eyeshields or safety glasses.[4]
o Hand Protection: Protective gloves.[4]

» Respiratory Protection: A dust mask, such as a type N95 (US), is recommended, especially
when handling the solid form where dust generation is possible.[4]

Engineering Controls

Work with Diethyl 5-(hydroxymethyl)isophthalate should be conducted in a well-ventilated
area. For procedures that may generate dust or aerosols, the use of a fume hood or other
appropriate exhaust ventilation is recommended.

Storage

Store Diethyl 5-(hydroxymethyl)isophthalate in a tightly closed container in a dry and well-
ventilated place. It is recommended to store the compound in a cool place and at room
temperature.[5] This chemical is classified as a combustible solid.[4][6]

First Aid Measures

In the event of exposure, the following first aid measures should be taken. In all cases, it is
advisable to consult a physician and show them the safety data sheet for the compound.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.
 In case of skin contact: Wash off with soap and plenty of water.

« If inhaled: Move the person into fresh air. If breathing is difficult, give artificial respiration.
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« If swallowed: Never give anything by mouth to an unconscious person.

Toxicological Information

Detailed toxicological studies specifically for Diethyl 5-(hydroxymethyl)isophthalate are not
readily available in the public domain. The hazard classification is based on its irritant
properties. For a broader understanding of the potential toxicology of related compounds, data
for Diethyl Phthalate (DEP) is often considered. However, it is critical to note that DEP is a
different chemical, and its toxicological profile should not be directly extrapolated to Diethyl 5-
(hydroxymethyl)isophthalate.

Experimental Workflow: Safe Handling of Diethyl 5-
(hydroxymethyl)isophthalate

The following diagram outlines a general workflow for the safe handling of Diethyl 5-
(hydroxymethyl)isophthalate in a research setting.

Click to download full resolution via product page

Caption: General workflow for the safe handling of Diethyl 5-(hydroxymethyl)isophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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